Cas no 81-56-1 (1,5-diamino-2,4,6,8-tetrabromoanthraquinone)

81-56-1 structure
Product name:1,5-diamino-2,4,6,8-tetrabromoanthraquinone
1,5-diamino-2,4,6,8-tetrabromoanthraquinone Chemical and Physical Properties
Names and Identifiers
-
- 1,5-diamino-2,4,6,8-tetrabromoanthraquinone
- 1,5-diamino-2,4,6,8-tetrabromoanthracene-9,10-dione
- SCHEMBL5565610
- 81-56-1
- 1,5-diamino-2,4,6,8-tetrabromo-anthracene-9,10-dione
- EINECS 201-361-9
- DTXSID20230842
- NS00038138
- KNOYUKKOVLJJRM-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C14H6Br4N2O2/c15-3-1-5(17)11(19)9-7(3)13(21)10-8(14(9)22)4(16)2-6(18)12(10)20/h1-2H,19-20H2
- InChI Key: KNOYUKKOVLJJRM-UHFFFAOYSA-N
- SMILES: C1=C(C2=C(C(=C1Br)N)C(=O)C3=C(C2=O)C(=C(C=C3Br)Br)N)Br
Computed Properties
- Exact Mass: 553.71218g/mol
- Monoisotopic Mass: 549.71628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 86.2Ų
1,5-diamino-2,4,6,8-tetrabromoanthraquinone Related Literature
-
Hyeju Choi,Minkyung Shin,Kihyung Song,Moon-Sung Kang,Youngjin Kang,Jaejung Ko J. Mater. Chem. A 2014 2 12931
-
2. XCVII.—The densities of butyric acid–water mixturesJohn Grindley,Charles R. Bury J. Chem. Soc. 1929 679
-
Zhongfei Han,Xin Hao,Zehong Gao,Bing Ma,Changjin Zhu RSC Adv. 2016 6 12761
-
Amalia Pan?,Iuliana Pasuk,Marin Micutz,Viorel C?rcu CrystEngComm 2016 18 5066
81-56-1 (1,5-diamino-2,4,6,8-tetrabromoanthraquinone) Related Products
- 1272755-49-3(Fmoc-D-Tyr(Clt)-OH)
- 2035007-57-7((2E)-1-{4-2-methyl-6-(trifluoromethyl)pyrimidin-4-ylpiperazin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)
- 2229200-82-0(2-(1-ethyl-1H-1,2,4-triazol-5-yl)-2-methoxypropan-1-amine)
- 1600323-75-8(2-(7-Chloro-1-benzofuran-2-yl)-2-fluoroacetic acid)
- 862975-96-0(N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl-6-methoxy-1,3-benzothiazol-2-amine)
- 835-64-3(2-(2-Hydroxyphenyl)benzoxazole)
- 1804418-87-8(2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carbonyl chloride)
- 627832-86-4(1-4-(benzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-ylazepane)
- 1261753-91-6(4-Amino-2,6-bis(4-(trifluoromethyl)phenyl)pyridine)
- 2138573-20-1(1-(5-Hydroxy-2,2-dimethylcyclohexyl)-3-methylpyrrolidin-2-one)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
